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Compound of Interest

Compound Name: Ferroptosis-IN-10

Cat. No.: B15591059

Essential Safety and Handling Guide for
Ferroptosis-IN-10

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ferroptosis-IN-10 (CAS No.
2375357-96-1). The following procedures are designed to ensure a safe laboratory
environment and proper logistical management of this compound.

Chemical and Physical Properties

While classified as a non-hazardous substance or mixture under the Globally Harmonized
System (GHS), Ferroptosis-IN-10 should be handled with care, adhering to standard
laboratory safety protocols.[1] Key data is summarized below.
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Property Data

Product Name Ferroptosis inducer-1 (Ferroptosis-IN-10)
Catalog Number HY-145595

CAS Number 2375357-96-1

Molecular Formula C25H21CIN20s

GHS Classification Not a hazardous substance or mixture
Occupational Exposure Limits No data available.[1]

Personal Protective Equipment (PPE)

Despite its non-hazardous classification, the use of a full suite of personal protective equipment
iIs recommended to minimize any potential risk from inhalation, ingestion, or direct contact.[1]
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PPE Category Specification

Safety goggles with side-shields.[1] These are
) essential to protect the eyes from any accidental
Eye Protection ]
splashes or contact with the compound, whether

in solid or solution form.

Protective gloves.[1] Given the organic nature of
the compound, Nitrile gloves are recommended
as a baseline for their resistance to a broad
Hand Protection range of chemicals. For prolonged or high-
exposure tasks, consider thicker gloves or
double-gloving.[2] Always inspect gloves for

tears or punctures before use.

Impervious clothing.[1] A standard laboratory
) ] coat is required. For procedures with a higher
Skin and Body Protection ) ) ) )
risk of spillage, a chemically resistant apron or

coveralls should be worn over the lab coat.

Suitable respirator.[1] Use a respirator when
handling the solid compound outside of a
ventilated enclosure (like a chemical fume hood)
Respiratory Protection to avoid inhaling dust particles. A NIOSH-
approved respirator with an appropriate
particulate filter (e.g., N95 or better) is

recommended.

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls:

Always handle Ferroptosis-IN-10 in a well-ventilated area.[1]

A chemical fume hood is the preferred enclosure for weighing the solid compound and
preparing solutions.

Ensure that a safety shower and an eye wash station are readily accessible and have been
recently tested.[1]
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2. Preparation and Use:

» Before handling, read the Safety Data Sheet (SDS) thoroughly.

e Don all required PPE as specified in the table above.

e When preparing solutions, add the solid compound to the solvent slowly to avoid splashing.
e Avoid the formation of dust and aerosols.[1]

3. First Aid Measures:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present. Seek prompt medical attention.[1]

o Skin Contact: Rinse the affected skin area thoroughly with water. Remove contaminated
clothing and shoes. If irritation persists, call a physician.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Avoid mouth-to-mouth resuscitation.[1]

 Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate
medical attention.[1]

Experimental Workflow and Disposal

The following diagrams outline the standard workflow for handling Ferroptosis-IN-10 and the
general mechanism of action for ferroptosis inducers.
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Caption: Standard operational workflow for handling Ferroptosis-IN-10.
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Mechanism of Action: Generalized Ferroptosis Induction

Ferroptosis is a form of iron-dependent regulated cell death driven by lipid peroxidation.[3]

While the precise mechanism of Ferroptosis-IN-10 is not specified, inducers generally function
through one of two primary pathways: inhibition of the System Xc- cystine/glutamate antiporter
or direct inhibition of Glutathione Peroxidase 4 (GPX4).[4][5] Both pathways converge to cause

the accumulation of lethal lipid reactive oxygen species (ROS).
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Caption: Generalized signaling pathways for ferroptosis induction.
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Disposal Plan

Proper disposal of chemical waste is critical to ensure safety and environmental compliance.
1. Spill Management:

e In case of a spill, evacuate the area if necessary.

o Wear appropriate PPE, including respiratory protection.

o Absorb liquid spills with an inert, non-combustible material such as diatomite or universal
binders.[1] For solid spills, carefully sweep or scoop the material to avoid creating dust.

o Collect the absorbed material and spilled compound into a designated, sealable waste
container.

o Decontaminate the spill area and any affected equipment by scrubbing with a suitable
solvent like alcohol.[1]

2. Waste Disposal:

o All materials contaminated with Ferroptosis-IN-10, including gloves, absorbent materials,
and empty containers, should be treated as chemical waste.

o Collect all waste in a clearly labeled, sealed container. The label should include the chemical
name ("Ferroptosis-IN-10") and any associated hazards.

» Do not dispose of this chemical down the drain or in regular trash.[1]

» Follow your institution's specific guidelines for chemical waste disposal. Contact your
Environmental Health and Safety (EHS) department for pickup and final disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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